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Compound of Interest

Compound Name: Hexadecane-1,2-13C2

Cat. No.: B124825 Get Quote

This guide provides comprehensive safety and logistical protocols for researchers, scientists,

and drug development professionals handling Hexadecane-1,2-13C2. The following

procedures are designed to ensure safe handling, storage, and disposal of this isotopically

labeled compound.

Chemical and Physical Properties
Hexadecane-1,2-13C2 is a stable isotope-labeled form of n-Hexadecane. Its chemical

properties are analogous to the unlabeled compound.

Property Value

Linear Formula CH₃(CH₂)₁₃¹³CH₂¹³CH₃[1][2]

CAS Number 158563-27-0[1][2]

Molecular Weight 228.43 g/mol [1][2]

Melting Point 18 °C (lit.)[1][3]

Boiling Point 287 °C (lit.)[1][3]

Density 0.780 g/mL at 25 °C[1]

Flash Point 135 °C (closed cup)[1]

Isotopic Purity 99 atom % ¹³C[1][2]
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Hazard Identification and Safety Precautions
Hexadecane-1,2-13C2 is classified with the following hazards:

Hazard Description

GHS Pictogram GHS08 (Health Hazard)[1]

Signal Word Danger[1][4]

Hazard Statements

H304: May be fatal if swallowed and enters

airways.[1][4] EUH066: Repeated exposure may

cause skin dryness or cracking.[1][4]

Precautionary Statements

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.[1]

[4] P331: Do NOT induce vomiting.[1][5] P405:

Store locked up.[1][5] P501: Dispose of

contents/container to an approved waste

disposal plant.[1][5]

Operational Protocols
Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Hexadecane-1,2-
13C2. The following table outlines the recommended PPE.
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Body Part Recommended Protection Standard

Eyes/Face
Safety glasses with side-

shields or goggles.

EN 166 (European Standard)

[4]

Hands

Protective gloves (e.g., nitrile

rubber). Check for chemical

resistance.

EN 374 (European Standard)

[6][7]

Skin/Body
Long-sleeved clothing or lab

coat.
-

Respiratory

Not typically required with

adequate ventilation. If

ventilation is insufficient or in

case of emergency, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[4][8]

-

Handling and Storage Protocol
Engineering Controls: Ensure adequate ventilation in the work area, especially in confined

spaces.[4] Use of a chemical fume hood is recommended.

Safe Handling Practices:

Avoid contact with skin and eyes.[8]

Do not ingest or inhale.[4]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[4][6]

Keep away from food, drink, and animal feeding stuffs.[4][6]

Storage Conditions:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store locked up.[5][8]

Recommended storage temperature is 15-25°C.[9]

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

Do NOT induce vomiting.[4] Call a physician or

poison control center immediately.[4] If vomiting

occurs, keep head low so that stomach content

doesn't get into the lungs.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[4] Remove contaminated

clothing. If skin irritation persists, call a

physician.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Spill and Emergency Procedures
Personal Precautions:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (PPE).

Ensure adequate ventilation.

Containment and Cleanup:
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Absorb the spill with an inert material (e.g., sand, diatomaceous earth, universal binders).

[9][10]

Collect the absorbed material into a suitable, closed container for disposal.[6]

Ventilate the area of the spill.

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[4]

Special Hazards: Combustible liquid. Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[4]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Disposal Plan
As Hexadecane-1,2-13C2 is labeled with a stable isotope, no special precautions for

radioactivity are required.[11] The disposal should be in accordance with the procedures for the

unlabeled chemical.

Waste Classification: This material should be classified as chemical waste.

Collection and Storage:

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams unless compatible.

Disposal Method:

Dispose of the waste through a licensed professional waste disposal service.[11]

Follow all local, state, and federal regulations for chemical waste disposal.[11]
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Workflow for Handling Hexadecane-1,2-13C2

Safe Handling Workflow for Hexadecane-1,2-13C2

Receive and Log Chemical

Review Safety Data Sheet

Don Appropriate PPE

Perform Experiment in Ventilated Area

Decontaminate Work Area Collect Waste in Labeled Container Spill Fire Personal ExposureDoff and Dispose/Clean PPE Dispose via Licensed Service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hexadecane-1,2-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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